1-phenyl-N-propylcyclopentanecarboxamide

• IUPAC Name: 1-phenyl-N-propylcyclopentane-1-carboxamide
• InChI: InChI=1S/C15H21NO/c1-2-12-16-14(17)15(10-6-7-11-15)13-8-4-3-5-9-13/h3-5,8-9H,2,6-7,10-12H2,1H3,(H,16,17)
• InChI Key: HLASHXKFWQXISY-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1(CCCC1)C2=CC=CC=C2
• Molecular Formula: C15H21NO
• Molecular Weight: 231.33 g/mol

Description

1-Phenyl-N-propylcyclopentanecarboxamide is a synthetic carboxamide derivative characterized by a cyclopentane ring substituted with a phenyl group at the 1-position and a carboxamide group bearing an N-propyl substituent. Its molecular formula is C₁₅H₁₉NO, with a molecular weight of 229.32 g/mol. Structurally, it belongs to the cycloalkyl carboxamide class, which includes pharmacologically active compounds such as fentanyl analogs. However, unlike fentanyl derivatives, this compound lacks the 4-anilidopiperidine moiety critical for opioid receptor binding, suggesting distinct pharmacological properties .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

Cyclopentyl Fentanyl (N-Phenyl-N-[1-(2-Phenylethyl)-4-Piperidinyl]Cyclopentanecarboxamide)

• Molecular Formula: C₂₅H₃₂N₂O·HCl (vs. C₁₅H₁₉NO for the target compound).
• Key Differences : Cyclopentyl fentanyl includes a phenethyl-piperidinyl group attached to the carboxamide nitrogen, which is absent in 1-phenyl-N-propylcyclopentanecarboxamide. This structural variation eliminates the 4-anilidopiperidine motif, a hallmark of fentanyl-related opioids .
• Pharmacological Implications : The phenethyl-piperidinyl group in fentanyl analogs confers high μ-opioid receptor affinity (potency ~100× morphine). The absence of this group in the target compound likely results in negligible opioid activity .

Cyclopropylfentanyl (N-Phenyl-N-[1-(2-Phenylethyl)-4-Piperidinyl]Cyclopropanecarboxamide)

• Molecular Formula : C₂₃H₂₈N₂O·HCl.
• Key Differences : Cyclopropylfentanyl features a cyclopropane ring instead of cyclopentane and retains the phenethyl-piperidinyl group. The smaller cyclopropane ring may enhance metabolic stability compared to cyclopentane derivatives .

Non-Opioid Carboxamide Derivatives

• Example: N-Phenyl-N-propylcyclohexanecarboxamide (cyclohexane analog).
• Structural Variation : Cyclohexane ring vs. cyclopentane.
• Impact : Larger ring size may alter lipophilicity (logP) and bioavailability. Cyclopentane derivatives typically exhibit intermediate lipophilicity between cyclopropane and cyclohexane analogs .

Pharmacological and Toxicological Profiles

• Neurotoxicity Risk: Non-opioid carboxamides may still pose risks due to off-target receptor interactions (e.g., serotonin or NMDA receptors), but data is lacking .

Physicochemical Properties

Property	1-Phenyl-N-Propylcyclopentanecarboxamide	Cyclopentyl Fentanyl	Cyclopropylfentanyl
Molecular Weight (g/mol)	229.32	413.0	397.95
logP (Predicted)	~2.8	~4.1	~3.6
Water Solubility	Low	Very Low	Low
Metabolic Stability	Moderate (cyclopentane ring)	High (piperidine)	Moderate

Note: Predicted logP values derived from structural analogs in and .